Cas no 1547123-71-6 (4-bromo-2-(but-3-yn-1-yl)-1-methoxybenzene)

4-Bromo-2-(but-3-yn-1-yl)-1-methoxybenzene is a brominated aromatic compound featuring an alkyne functional group and a methoxy substituent. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Sonogashira, Suzuki, or Heck couplings, due to the reactive bromine and alkyne moieties. The methoxy group enhances electron density, influencing reactivity in electrophilic substitutions. Its well-defined molecular architecture allows for precise modifications in pharmaceutical and materials chemistry applications. The compound is typically handled under inert conditions to preserve its stability. Its synthetic utility lies in its ability to serve as a building block for complex molecules, including bioactive compounds and advanced materials.
4-bromo-2-(but-3-yn-1-yl)-1-methoxybenzene structure
1547123-71-6 structure
Product Name:4-bromo-2-(but-3-yn-1-yl)-1-methoxybenzene
CAS No:1547123-71-6
MF:C11H11BrO
MW:239.108442544937
CID:6427593
PubChem ID:83933784
Update Time:2025-06-10

4-bromo-2-(but-3-yn-1-yl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-(but-3-yn-1-yl)-1-methoxybenzene
    • 1547123-71-6
    • EN300-1922852
    • Inchi: 1S/C11H11BrO/c1-3-4-5-9-8-10(12)6-7-11(9)13-2/h1,6-8H,4-5H2,2H3
    • InChI Key: ONSHPCYXCKBACQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CCC#C)OC

Computed Properties

  • Exact Mass: 237.99933g/mol
  • Monoisotopic Mass: 237.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

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Additional information on 4-bromo-2-(but-3-yn-1-yl)-1-methoxybenzene

Introduction to 4-Bromo-2-(But-3-yn-1-yl)-1-methoxybenzene (CAS No. 1547123-71-6)

4-Bromo-2-(But-3-yn-1-yl)-1-methoxybenzene (CAS No. 1547123-71-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its bromine substituent, a butynyl group, and a methoxy functional group, which collectively contribute to its reactivity and functional diversity.

The bromine atom in 4-Bromo-2-(But-3-yn-1-yl)-1-methoxybenzene serves as a versatile leaving group, making the compound an excellent substrate for various substitution reactions. The presence of the butynyl group introduces a triple bond, which can undergo a wide range of reactions such as hydrogenation, halogenation, and coupling reactions. The methoxy group adds polarity and can influence the solubility and reactivity of the molecule in different solvents.

Recent studies have explored the use of 4-Bromo-2-(But-3-yn-1-yl)-1-methoxybenzene in the synthesis of complex organic molecules. For instance, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of novel pharmaceutical candidates. The bromine substituent allows for efficient Suzuki-Miyaura cross-coupling reactions, which are crucial for constructing complex carbon frameworks found in many bioactive molecules.

In the field of materials science, 4-Bromo-2-(But-3-yn-1-yl)-1-methoxybenzene has shown promise as a building block for the development of advanced functional materials. The butynyl group can be polymerized to form conjugated polymers with unique electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The methoxy group in 4-Bromo-2-(But-3-yn-1-yl)-1-methoxybenzene also plays a crucial role in modulating the electronic properties of the molecule. Studies conducted at the Max Planck Institute for Polymer Research have demonstrated that the methoxy substituent can enhance the solubility and processability of conjugated polymers derived from this compound. This improved solubility is essential for fabricating high-performance electronic devices using solution-processing techniques.

From a synthetic chemistry perspective, 4-Bromo-2-(But-3-yn-1-yl)-1-methoxybenzene offers several advantages over traditional starting materials. Its modular structure allows for facile functionalization through various chemical transformations. For example, the bromine atom can be replaced with other functional groups using palladium-catalyzed cross-coupling reactions, while the butynyl group can be converted into different functionalities through selective hydrogenation or halogenation.

In conclusion, 4-Bromo-2-(But-3-yn-1-yl)-1-methoxybenzene (CAS No. 1547123-71-6) is a highly valuable compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique combination of functional groups makes it an ideal starting material for the synthesis of complex molecules and advanced materials. Ongoing research continues to uncover new possibilities and applications for this versatile compound.

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